Cas no 290820-93-8 (4,6-dimethyl-2,3-dihydro-1H-indol-2-one)

• Product Name: 4,6-dimethyl-2,3-dihydro-1H-indol-2-one
• CAS No: 290820-93-8
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• MDL: MFCD11847071
• CID: 2143205
• PubChem ID: 22394577
• Update Time: 2025-06-09

4,6-dimethyl-2,3-dihydro-1H-indol-2-one Chemical and Physical Properties

Names and Identifiers

• 4,6-dimethylindolin-2-one
• 4,6-dimethyl-1,3-dihydroindol-2-one
• QLA82093
• 290820-93-8
• SCHEMBL5378136
• 2H-Indol-2-one, 1,3-dihydro-4,6-dimethyl-
• 887-569-6
• AKOS017515504
• CS-0238869
• EN300-201476
• G53172
• DB-305311
• Z1255424565
• 4,6-dimethyl-2,3-dihydro-1H-indol-2-one

• MDL： MFCD11847071
• Inchi： 1S/C10H11NO/c1-6-3-7(2)8-5-10(12)11-9(8)4-6/h3-4H,5H2,1-2H3,(H,11,12)
• InChI Key： GRDBADCLUZAZKI-UHFFFAOYSA-N
• SMILES： O=C1CC2C(C)=CC(C)=CC=2N1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolines

Additional information on 4,6-dimethyl-2,3-dihydro-1H-indol-2-one

Introduction to 4,6-Dimethyl-2,3-Dihydro-1H-Indol-2-One (CAS No. 290820-93-8)

4,6-Dimethyl-2,3-dihydro-1H-indol-2-one, also known by its CAS number 290820-93-8, is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of indoles, which are widely studied for their diverse biological roles and therapeutic applications.

The molecular structure of 4,6-dimethyl-2,3-dihydro-1H-indol-2-one consists of a six-membered indole ring with two methyl groups attached at the 4 and 6 positions. The presence of these methyl groups significantly influences the compound's chemical reactivity and biological activity. The indole core is a fundamental scaffold in many natural products and synthetic molecules with various pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

Recent research has highlighted the potential of 4,6-dimethyl-2,3-dihydro-1H-indol-2-one in several therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 4,6-dimethyl-2,3-dihydro-1H-indol-2-one could be a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 4,6-dimethyl-2,3-dihydro-1H-indol-2-one has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways involved in cell survival and proliferation. Specifically, it has been shown to inhibit the PI3K/Akt pathway, which is frequently dysregulated in many types of cancer.

The synthesis of 4,6-dimethyl-2,3-dihydro-1H-indol-2-one has been optimized using modern synthetic methods to ensure high yields and purity. One common approach involves the condensation of an appropriate ketone with a substituted aniline followed by cyclization under acidic conditions. This synthetic route allows for the efficient production of the compound on both laboratory and industrial scales.

The physicochemical properties of 4,6-dimethyl-2,3-dihydro-1H-indol-2-one, such as its solubility and stability, are crucial for its application in drug development. Studies have shown that this compound is moderately soluble in organic solvents like DMSO and ethanol but has limited solubility in water. To enhance its bioavailability and pharmacokinetic profile, various prodrug strategies have been explored. For example, esterification or amide formation can improve the solubility and stability of the compound in biological systems.

Clinical trials are currently underway to evaluate the safety and efficacy of 4,6-dimethyl-2,3-dihydro-1H-indol-2-one in treating inflammatory diseases and cancer. Preliminary results from phase I trials have indicated that the compound is well-tolerated with no significant adverse effects observed at therapeutic doses. These findings provide a strong foundation for further clinical development.

In conclusion, 4,6-dimethyl-2,3-dihydro-1H-indol-2-one (CAS No. 290820-93-8) is a promising compound with a wide range of potential applications in medicine. Its unique structural features and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play a significant role in advancing our understanding and treatment of various diseases.